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Compound of Interest

Compound Name: Confusarin

Cat. No.: B3026745

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling novel compounds. This guide provides essential,
immediate safety and logistical information for the personal protective equipment (PPE)
required when working with Confusarin, a phenanthrenoid compound. By offering procedural,
step-by-step guidance, this document aims to be your preferred source for laboratory safety
and chemical handling information, building deep trust by providing value beyond the product
itself.

Hazard Profile and Analogue Data

Confusarin is a phenanthrenoid found in orchids such as Eria confusa and Bulbophyllum
reptans. While specific toxicological data for Confusarin is not readily available, its structural
similarity to phenanthrene necessitates a cautious approach. Phenanthrene is classified as
harmful if swallowed and very toxic to aquatic life with long-lasting effects. It may also cause
skin irritation and photosensitization. Given these potential hazards, a comprehensive PPE and
handling strategy is crucial.

Physicochemical and Hazard Data Summary

Since specific quantitative toxicity data for Confusarin is limited, the following table
summarizes its known properties and the hazard profile of its structural analogue,
phenanthrene.
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Phenanthrene (C14H10) -

Property Confusarin (C17H160x5)
Analogue Hazard Data
Molar Mass 300.31 g/mol 178.23 g/mol
CAS Number 108909-02-0 85-01-8
Appearance Solid (presumed) White crystalline solid

Acute Oral Toxicity

Data not available

Harmful if swallowed

Dermal Toxicity

Data not available

May cause skin irritation

Inhalation Toxicity

Data not available

May cause respiratory tract

irritation

Aquatic Toxicity

Data not available

Very toxic to aquatic life

Carcinogenicity

Data not available

Not classified as a human

carcinogen

Specific Hazards

Data not available

Photosensitizer

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling Confusarin to minimize

exposure through all potential routes.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended). For prolonged
contact, consider double-
gloving or using thicker, heavy-
duty gloves. Inspect gloves
before each use.

To prevent skin contact with

the compound.

Eye and Face Protection

Safety glasses with side
shields are the minimum
requirement. Chemical splash
goggles are recommended. A
face shield should be worn
over safety glasses or goggles
if there is a significant risk of
splashing or aerosol

generation.

To protect the eyes from dust
particles and potential

splashes.

Skin and Body Protection

A flame-resistant laboratory
coat, fully buttoned. For larger
quantities or when there is a
risk of significant
contamination, chemical-
resistant coveralls are
recommended. Closed-toe

shoes are mandatory.

To protect the skin and
personal clothing from

contamination.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
a fume hood is not available or
if there is a risk of generating
aerosols outside of a hood, a
NIOSH-approved respirator
with an organic vapor cartridge
and a particulate pre-filter
(P100) is required.

To prevent inhalation of fine
dust particles or potential

vapors.
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for minimizing risk.
e Preparation:
o Ensure all necessary PPE is available and in good condition.
o Verify that the chemical fume hood is functioning correctly.
o Designate a specific area within the fume hood for handling Confusarin.

o Have all necessary equipment (spatulas, weighing paper, containers) ready within the
designated area.

o Prepare a waste container for contaminated consumables.

» Handling:

o

Don all required PPE before entering the designated handling area.

o

Handle Confusarin exclusively within the certified chemical fume hood.

[¢]

When weighing, use a draft shield or a dedicated weighing enclosure within the fume hood
to prevent dissemination of the powder.

[¢]

Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust.

[¢]

If making a solution, add the solid to the solvent slowly to avoid splashing.
e Post-Handling:
o Securely close the primary container of Confusarin.

o Decontaminate all surfaces in the handling area with an appropriate solvent (e.g.,
ethanol), followed by a cleaning agent.

o Dispose of all contaminated consumables (gloves, weighing paper, pipette tips) in the
designated hazardous waste container.
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o Remove PPE in the correct order to avoid cross-contamination. Always remove gloves last
and wash hands thoroughly with soap and water immediately after.

Disposal Plan

Proper disposal of Confusarin and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Solid Waste:

o Collect all solid Confusarin waste, including contaminated consumables, in a clearly
labeled, sealed, and puncture-resistant hazardous waste container.

o The container should be labeled as "Hazardous Waste" with the full chemical name
("Confusarin”) and the associated hazards (e.g., "Toxic," "Harmful if Swallowed").

e Liquid Waste:

o Collect all liquid waste containing Confusarin in a dedicated, sealed, and leak-proof
hazardous waste container.

o The container should be labeled as "Hazardous Waste" with the full chemical name, the
solvent used, and the approximate concentration.

o Do not mix with other incompatible waste streams.
» Disposal Method:

o All Confusarin waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office.

o Follow all local, state, and federal regulations for the disposal of toxic chemical waste.

o Under no circumstances should Confusarin waste be disposed of down the drain or in
regular trash.

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for safely handling a solid chemical like
Confusarin in a laboratory setting.

¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Confusarin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026745#personal-protective-equipment-for-
handling-confusarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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